N-[(1R)-1-phenylethyl]prop-2-enamide

• IUPAC Name: N-[(1R)-1-phenylethyl]prop-2-enamide
• InChI: InChI=1S/C11H13NO/c1-3-11(13)12-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3,(H,12,13)/t9-/m1/s1
• InChI Key: RBVOJZBQNQTPRA-SECBINFHSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C=C
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC(=O)C=C
• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol

Description

“N-[(1R)-1-phenylethyl]prop-2-enamide” is a chemical compound. It is also known as prop-2-enamide. The molecular formula is CHNO. The average mass is 213.234 Da and the monoisotopic mass is 213.111343 Da.

Synthesis Analysis

The synthesis of “this compound” can be achieved through a multicomponent Ugi reaction. This involves the coupling of 4(octyloxy)aniline, cyclohexyl isocyanide, paraformaldehyde, and acrylic acid. The reaction can be carried out at ambient conditions for 20 hours.

Molecular Structure Analysis

The molecular structure of “this compound” is based on structures generated from information available in ECHA’s databases. If generated, an InChI string will also be generated and made available for searching.

Scientific Research Applications

N-[(1R)-1-phenylethyl]prop-2-enamide is widely used in scientific research for a variety of applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and agrochemicals. It has also been used as a catalyst in organic reactions, such as the Diels-Alder reaction. Additionally, it has been used in the synthesis of peptides and other biologically active molecules.

Mechanism of Action

N-[(1R)-1-phenylethyl]prop-2-enamide acts as a nucleophile in organic reactions. It has a high reactivity towards electrophilic substrates, such as alkenes and aromatic compounds. It is able to form a covalent bond with the electrophile, resulting in the formation of a new product.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase. Additionally, it has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

N-[(1R)-1-phenylethyl]prop-2-enamide is a versatile compound with a wide range of applications in the laboratory. It is relatively stable and can be stored at room temperature for extended periods of time. Additionally, it is relatively non-toxic and has low environmental impact. However, it is soluble in organic solvents, so care must be taken to ensure that it is not exposed to air or moisture.

Future Directions

N-[(1R)-1-phenylethyl]prop-2-enamide has a wide range of potential applications in the laboratory. In the future, it could be used in the synthesis of new pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it could be used as a catalyst in organic reactions, such as the Diels-Alder reaction. Finally, it could be used to develop new peptides and other biologically active molecules.